4-methyl-N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-methyl-N-[5-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H15F3N4O2S2/c1-11-5-7-12(8-6-11)16(28)24-17-25-26-18(30-17)29-10-15(27)23-14-4-2-3-13(9-14)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: MRKFXYHEBSUQFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H15F3N4O2S2
• Molecular Weight: 452.5 g/mol
• CAS No.: 868976-28-7

Description

4-methyl-N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H15F3N4O2S2 and its molecular weight is 452.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study on related benzamide derivatives demonstrated their synthesis and evaluation against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These compounds showed moderate to excellent anticancer activity, highlighting the potential of benzamide derivatives in cancer therapy (Ravinaik et al., 2021).

Synthesis and Characterization

Another research focus involves the synthesis and characterization of thiadiazolobenzamide and its complexes with metals like Ni and Pd. The study explores the structural aspects and potential applications of these complexes, offering insights into the chemical versatility and application scope of thiadiazolobenzamides (Adhami et al., 2012).

Antiallergy Agents

N-(4-substituted-thiazolyl)oxamic acid derivatives, showcasing a similar structural motif, have been synthesized and tested for antiallergy activity. These compounds, prepared through different synthetic routes, exhibited significant potency, suggesting the utility of related benzamide derivatives in developing antiallergy medications (Hargrave et al., 1983).

Antimicrobial and Antilipase Activity

Research on hybrid molecules containing thiadiazole scaffolds and benzamide groups, synthesized via microwave-assisted methods, revealed their in vitro anticancer activity against various human cancer cell lines. These studies also emphasize the potential of such compounds in antimicrobial and antilipase applications, contributing to the broader understanding of benzamide derivatives in therapeutic contexts (Tiwari et al., 2017).

Nematocidal Activity

A novel series of 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group was synthesized, showing significant nematocidal activities against Bursaphelenchus xylophilus. This highlights another area of application for benzamide derivatives, indicating their potential as lead compounds in nematicide development (Liu et al., 2022).